Cas no 866051-70-9 (Ethyl 5-(4-chlorophenoxy)-3-(thiophen-2-yl)-1,2,4-triazine-6-carboxylate)

• Product Name: Ethyl 5-(4-chlorophenoxy)-3-(thiophen-2-yl)-1,2,4-triazine-6-carboxylate
• CAS No: 866051-70-9
• MF: C₁₆H₁₂ClN₃O₃S
• MW: 361.802781105042
• CID: 5738638
• PubChem ID: 6404641
• Update Time: 2025-08-05

Ethyl 5-(4-chlorophenoxy)-3-(thiophen-2-yl)-1,2,4-triazine-6-carboxylate Chemical and Physical Properties

Names and Identifiers

• AKOS005098557
• ethyl5-(4-chlorophenoxy)-3-(thiophen-2-yl)-1,2,4-triazine-6-carboxylate
• ethyl 5-(4-chlorophenoxy)-3-(2-thienyl)-1,2,4-triazine-6-carboxylate
• 866051-70-9
• HMS2315H09
• 7K-638S
• CHEMBL1308358
• ethyl 5-(4-chlorophenoxy)-3-thiophen-2-yl-1,2,4-triazine-6-carboxylate
• SMR000126407
• ethyl 5-(4-chlorophenoxy)-3-(thiophen-2-yl)-1,2,4-triazine-6-carboxylate
• MLS000541549
• 1,2,4-Triazine-6-carboxylic acid, 5-(4-chlorophenoxy)-3-(2-thienyl)-, ethyl ester
• Ethyl 5-(4-chlorophenoxy)-3-(thiophen-2-yl)-1,2,4-triazine-6-carboxylate

• Inchi： 1S/C16H12ClN3O3S/c1-2-22-16(21)13-15(23-11-7-5-10(17)6-8-11)18-14(20-19-13)12-4-3-9-24-12/h3-9H,2H2,1H3
• InChI Key： YBXAQSUCNHMZIA-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1)OC1C(C(=O)OCC)=NN=C(C2=CC=CS2)N=1

Computed Properties

• Exact Mass: 361.0287901g/mol
• Monoisotopic Mass: 361.0287901g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 24
• Rotatable Bond Count: 6
• Complexity: 423
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 102Ų

Additional information on Ethyl 5-(4-chlorophenoxy)-3-(thiophen-2-yl)-1,2,4-triazine-6-carboxylate

Ethyl 5-(4-chlorophenoxy)-3-(thiophen-2-yl)-1,2,4-triazine-6-carboxylate (CAS No. 866051-70-9): A Comprehensive Review of Its Chemical Properties and Emerging Applications

Ethyl 5-(4-chlorophenoxy)-3-(thiophen-2-yl)-1,2,4-triazine-6-carboxylate (CAS No. 866051-70-9) is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and chemical biology. This compound, characterized by its intricate molecular structure, combines a triazine core with functional groups such as a chlorophenoxyl moiety and a thiophene ring, making it a versatile scaffold for the development of novel bioactive molecules.

The chemical structure of Ethyl 5-(4-chlorophenoxy)-3-(thiophen-2-yl)-1,2,4-triazine-6-carboxylate imparts unique properties that make it attractive for various applications. The presence of the triazine ring, a well-known heterocyclic system, contributes to its stability and reactivity, while the chlorophenoxyl group introduces hydrophobicity and potential interactions with biological targets. Additionally, the thiophene ring enhances the compound's electronic properties, making it a promising candidate for further derivatization and functionalization.

In recent years, there has been a surge in research focused on developing new therapeutic agents with improved efficacy and reduced side effects. Ethyl 5-(4-chlorophenoxy)-3-(thiophen-2-yl)-1,2,4-triazine-6-carboxylate has emerged as a key intermediate in the synthesis of several pharmacologically active compounds. Its structural features have been leveraged to design molecules targeting various disease pathways, including cancer, inflammation, and infectious diseases.

One of the most compelling aspects of Ethyl 5-(4-chlorophenoxy)-3-(thiophen-2-yl)-1,2,4-triazine-6-carboxylate is its potential in oncology research. The triazine core has been extensively studied for its ability to inhibit kinases and other enzymes involved in tumor growth and progression. By incorporating the chlorophenoxyl and thiophene groups, researchers have been able to fine-tune the pharmacokinetic properties of these derivatives, leading to more potent and selective inhibitors. For instance, recent studies have demonstrated that certain analogs of this compound exhibit significant antitumor activity in preclinical models by disrupting key signaling pathways in cancer cells.

Beyond oncology, Ethyl 5-(4-chlorophenoxy)-3-(thiophen-2-yl)-1,2,4-triazine-6-carboxylate has shown promise in the treatment of inflammatory diseases. The molecular interactions facilitated by its structural motifs have been exploited to develop novel anti-inflammatory agents that target cytokine production and immune cell function. Preliminary findings suggest that derivatives of this compound may offer a complementary approach to existing therapies by modulating inflammatory responses without significant immunosuppressive effects.

The synthesis of Ethyl 5-(4-chlorophenoxy)-3-(thiophen-2-yl)-1,2,4-triazine-6-carboxylate involves multi-step organic reactions that highlight the compound's synthetic versatility. The process typically begins with the condensation of appropriate precursors to form the triazine core, followed by functional group transformations such as halogenation and etherification. The introduction of the thiophene ring is often achieved through cyclization reactions or cross-coupling techniques. These synthetic strategies not only showcase the compound's structural complexity but also provide valuable insights into methodologies that can be applied to other heterocyclic systems.

The pharmacological evaluation of Ethyl 5-(4-chlorophenoxy)-3-(thiophen-2-yl)-1,2,4-triazine-6-carboxylate has revealed several interesting properties. In vitro studies have demonstrated its ability to interact with various biological targets, including enzymes and receptors involved in disease processes. Notably, derivatives of this compound have shown inhibitory activity against several kinases that are overexpressed in cancer cells. This has led to investigations into their potential as lead compounds for drug development.

In addition to its therapeutic applications, Ethyl 5-(4-chlorophenoxy)-3-(thiophen-2-yl)-1,2,4-triazine-6-carboxylate has found utility in chemical biology research. Its unique structural features make it an excellent tool for studying molecular recognition processes and designing probes for biological assays. Researchers have utilized this compound to develop novel fluorescent probes that can visualize cellular processes in real-time. These probes have provided valuable insights into mechanisms underlying various biological functions.

The future prospects for Ethyl 5-(4-chlorophenoxy)-3-(thiophen-2-yl)-1,2,4-triazine-6-carboxylate are vast and exciting. Ongoing research aims to further optimize its pharmacological properties through structure-based drug design approaches. By leveraging computational modeling techniques and high-throughput screening methods, scientists are exploring new derivatives with enhanced potency and selectivity. These efforts hold promise for translating laboratory findings into clinical applications that can address unmet medical needs.

In conclusion, Ethyl 5-(4-chlorophenoxy)-3-(thiophen-2-yl)-1,2, 4-triazine- 6-carboxy l ate(CAS No. 866051- 70- 9) is a multifaceted compound with significant potential in pharmaceutical chemistry and chemical biology. Its unique structural features, coupled with emerging research findings, position it as a valuable scaffold for developing novel therapeutic agents. As our understanding of its biological activities continues to expand, so too will its applications across various fields of medicine and biotechnology.